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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877

For Researchers, Scientists, and Drug Development Professionals

Introduction

KW-5805 is an anti-ulcer agent recognized for its cytoprotective and anti-secretory properties.
It primarily functions by enhancing the biosynthesis, storage, and secretion of gastric mucus, a
critical component of the gastrointestinal defensive barrier.[1] Additionally, KW-5805 improves
gastric mucosal hemodynamics.[1] This document provides detailed protocols for the
preparation of KW-5805 stock solutions for use in both in vitro and in vivo experimental
settings. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility
of experimental results.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of KW-5805 is essential for its
proper handling and storage.

Property Value

CAS Number 113302-01-5
Molecular Formula C19H28CI3NsO
Appearance Solid powder
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Stock Solution Preparation

1. Reagents and Materials:

o KW-5805 powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Sterile, amber vials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile, filtered pipette tips

2. Recommended Storage of Solid Compound:

To maintain its integrity, solid KW-5805 should be stored under specific conditions. For short-
term storage (days to weeks), a dry, dark environment at 0-4°C is recommended. For long-term
storage, the compound should be kept at -20°C.[2][3]

3. Protocol for Preparing a 10 mM DMSO Stock Solution:

The following protocol outlines the preparation of a 10 mM stock solution of KW-5805 in
DMSO. DMSO is a versatile solvent capable of dissolving a wide array of organic compounds.

Step 1: Weighing the Compound Accurately weigh the desired amount of KW-5805 powder
using a calibrated analytical balance.

Step 2: Dissolution in DMSO Add the appropriate volume of anhydrous DMSO to the KW-5805
powder to achieve a final concentration of 10 mM.

Step 3: Ensuring Complete Dissolution Vortex the solution thoroughly to ensure the compound
is completely dissolved.

Step 4: Aliguoting and Storage Aliquot the stock solution into sterile, amber vials to protect it
from light and to minimize freeze-thaw cycles. Store the aliquots at -20°C.
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Experimental Protocols and Working
Concentrations

In Vivo Studies (Rodent Models):

KW-5805 has demonstrated efficacy in rodent models through various administration routes,
including oral, subcutaneous, and intravenous injections.[1]

 Intravenous Administration: In studies involving rats with acute gastric fistula, intravenous
injection of KW-5805 at doses of 10 and 30 mg/kg was shown to reduce methacholine-
stimulated gastric acid secretion.[1] Doses ranging from 0.3 to 10 mg/kg have also been
reported to inhibit gastric acid secretion stimulated by 2-deoxy-D-glucose.

o Oral Administration: Effective doses for anti-ulcer activity have been observed in the range of
1.2-10.0 mg/kg.

Workflow for In Vivo Administration:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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